6-Aminoimidazo[1,2-a]pyrazine

• IUPAC Name: imidazo[1,2-a]pyrazin-6-amine
• InChI: InChI=1S/C6H6N4/c7-5-4-10-2-1-8-6(10)3-9-5/h1-4H,7H2
• InChI Key: UMJRHBACOXVNSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=CC2=N1)N
• Molecular Formula: C6H6N4
• Molecular Weight: 134.14 g/mol

Description

6-Aminoimidazo[1,2-a]pyrazine is a versatile scaffold in organic synthesis and drug development. It has been used in the synthesis of various compounds and has shown multifarious biological activity.

Synthesis Analysis

The synthesis of 6-Aminoimidazo[1,2-a]pyrazine involves various methods. It has been synthesized through 6-aminoimidazo[1,2-a]pyrazine as a key intermediate. The progress made in synthetic methods is mainly based on the pattern and position of the substitution.

Molecular Structure Analysis

The molecular structure of 6-Aminoimidazo[1,2-a]pyrazine plays a crucial role in its reactivity and biological activity. The structure is mainly based on the pattern and position of the substitution.

Chemical Reactions Analysis

6-Aminoimidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development. Its reactivity is illustrated by its use in the synthesis of various compounds.

Scientific Research Applications

Industrial Process Development

• Groebke–Blackburn–Bienaymé Multicomponent Reaction : 3-Aminoimidazo[1,2-a]pyrazine, a close derivative of 6-aminoimidazo[1,2-a]pyrazine, is key in the Groebke–Blackburn–Bienaymé cyclisation, useful in drug synthesis. This process has been scaled up, offering high yield and purity for various 3-aminoimidazo[1,2-a]pyrazines (Baenziger, Durantie, & Mathes, 2017).

Synthesis Techniques

• One-Pot Three-Component Synthesis : Synthesis of 3-aminoimidazo[1,2-a]pyrazines, including 6-aminoimidazo[1,2-a]pyrazine derivatives, has been achieved using a one-pot, three-component condensation process (Shaabani, Soleimani, & Maleki, 2007).

Cancer Research Applications

• Antiproliferative Agents Targeting P53 in Lung Cancer : Compounds synthesized from 6-aminoimidazo[1,2-a]pyrazine showed potential for reactivating mutant p53 in non-small cell lung cancer cell lines, suggesting therapeutic applications in cancer treatment (Bazin et al., 2016).

Chemiluminescent Properties

• Synthesis of 3,7-Dihydroimidazo[1,2a]pyrazine-3-ones : This class of molecules, derived from 6-aminoimidazo[1,2-a]pyrazine, has been studied for its 'pseudo-flash' chemiluminescent properties, highlighting potential uses in bioconjugation and imaging applications (Adamczyk et al., 2003).

Antimicrobial Activity

• Novel N-Arylimidazo[1,2-a]pyrazine-2-Carboxamide Derivatives : Synthesized compounds from imidazo[1,2-a]pyrazine-2-carboxylic acid showed promising antimicrobial activities, suggesting possible applications in combating microbial infections (Jyothi & Madhavi, 2019).

Future Directions

The future developments of 6-Aminoimidazo[1,2-a]pyrazine are promising. It acts as a versatile scaffold in organic synthesis and drug development. The progress made in synthetic methods should help the scientific community to bring about future developments.